Cas no 1250596-32-7 (2-(4-aminophenyl)sulfanylbenzonitrile)

• Product Name: 2-(4-aminophenyl)sulfanylbenzonitrile
• CAS No: 1250596-32-7
• MF: C₁₃H₁₀N₂S
• MW: 226.296901226044
• MDL: MFCD14642434
• CID: 4581669
• PubChem ID: 21480118
• Update Time: 2025-05-21

2-(4-aminophenyl)sulfanylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(4-aminophenyl)sulfanyl]benzonitrile
• 2-(4-aminophenyl)sulfanylbenzonitrile
• Z2301499900

• MDL： MFCD14642434
• Inchi： 1S/C13H10N2S/c14-9-10-3-1-2-4-13(10)16-12-7-5-11(15)6-8-12/h1-8H,15H2
• InChI Key： IUGPUIIHUVWKED-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C#N)C1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 3
• Topological Polar Surface Area: 75.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-(4-aminophenyl)sulfanylbenzonitrile

Recent Advances in the Study of 2-(4-Aminophenyl)sulfanylbenzonitrile (CAS: 1250596-32-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-aminophenyl)sulfanylbenzonitrile (CAS: 1250596-32-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the role of 2-(4-aminophenyl)sulfanylbenzonitrile as a key intermediate in the synthesis of novel kinase inhibitors. Its structural motif, featuring both an aminophenyl and a benzonitrile group, allows for versatile chemical modifications, making it a valuable scaffold for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific tyrosine kinases implicated in cancer progression, with IC50 values in the nanomolar range.

In addition to its kinase inhibitory properties, 2-(4-aminophenyl)sulfanylbenzonitrile has shown promise in modulating protein-protein interactions (PPIs). A recent Nature Chemical Biology article reported its ability to disrupt the interaction between oncogenic proteins, offering a new avenue for targeted cancer therapies. The compound's sulfanyl linker was found to enhance binding affinity while maintaining selectivity, a critical factor in reducing off-target effects.

From a synthetic chemistry perspective, advancements in the scalable production of 2-(4-aminophenyl)sulfanylbenzonitrile have been achieved through optimized palladium-catalyzed cross-coupling reactions. A 2024 Organic Process Research & Development paper detailed a high-yield, low-cost synthesis route, addressing previous challenges related to purity and yield. This development is expected to facilitate broader preclinical testing and eventual clinical translation.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-(4-aminophenyl)sulfanylbenzonitrile derivatives. Recent pharmacokinetic studies, as reported in Drug Metabolism and Disposition, indicate moderate bioavailability and rapid hepatic clearance, necessitating further structural modifications to improve drug-like properties. Researchers are currently exploring prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, 2-(4-aminophenyl)sulfanylbenzonitrile represents a versatile and pharmacologically active scaffold with significant potential in drug discovery. Ongoing research is expected to further elucidate its therapeutic applications, particularly in oncology and inflammatory diseases, while addressing current limitations in drug delivery and metabolism.